Safety Operating Guide

Check Availability & Pricing

BENCHE

Essential Safety and Logistical Information for
Handling ADTL-SA1215

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ADTL-SA1215

L Get Quote

Cat. No.: B10831382

For researchers, scientists, and drug development professionals working with ADTL-SA1215
(CAS No. 782387-91-1), a first-in-class specific small-molecule activator of SIRT3, adherence
to strict safety protocols is paramount.[1] This guide provides essential information on personal
protective equipment (PPE), handling, storage, and disposal to ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling ADTL-SA1215, appropriate personal protective equipment must be worn to
minimize exposure and ensure personal safety. The recommended PPE includes:

Protective Equipment

Specification

Rationale

Eye Protection

Safety goggles with side-
shields

Protects eyes from splashes or
dust.[2]

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact with the

compound.[2]

Body Protection

Laboratory coat

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood

Avoids inhalation of dust or

aerosols.
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Operational Plan: Handling and Storage

Handling:

e Avoid Contact: Take necessary precautions to avoid inhalation, and contact with skin and
eyes.[2]

e Engineering Controls: Handle the compound in a well-ventilated area. The use of a chemical
fume hood is recommended to minimize inhalation exposure.

o Hygiene Practices: Do not eat, drink, or smoke in areas where ADTL-SA1215 is handled.
Wash hands thoroughly after handling.

Storage:

Proper storage of ADTL-SA1215 is crucial to maintain its stability and efficacy.

Form Storage Temperature Duration
Powder -20°C 3years
Stock Solution -80°C 6 months
-20°C 1 month

To prevent product inactivation from repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution upon preparation.[1] The compound is shipped at room temperature in the
continental US, but this may vary for other locations.[1]

Disposal Plan

Dispose of ADTL-SA1215 and its containers in accordance with local, state, and federal
regulations. It is recommended to consult with your institution's environmental health and safety
(EHS) department for specific guidance on chemical waste disposal. As a general guideline:

o Collect Waste: Collect waste material in a clearly labeled, sealed, and appropriate container.

o Segregate: Do not mix with other waste streams unless explicitly permitted.
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e Arrange for Pickup: Contact your EHS department to arrange for the pickup and disposal of
the chemical waste.

Experimental Protocol: Preparation of a Suspended
Solution

This protocol provides a method for preparing a 1.25 mg/mL suspended solution of ADTL-
SA1215 suitable for oral and intraperitoneal injection.[1]

Materials:

ADTL-SA1215

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline

Procedure:

Prepare a 12.5 mg/mL stock solution of ADTL-SA1215 in DMSO.

To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEGS300.

Mix the solution thoroughly.

Add 50 pL of Tween-80 to the mixture and mix again until uniform.

Add 450 pL of Saline to bring the final volume to 1 mL.

Workflow for Safe Handling of ADTL-SA1215
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Caption: Workflow for the safe handling of ADTL-SA1215 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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